Cas no 864292-47-7 (4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 864292-47-7
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 3160703
• PubChem ID: 86069456
• Update Time: 2025-04-21

4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 864292-47-7

• Inchi： 1S/C8H8Cl2N4/c1-3-14-7-5(4(2)13-14)6(9)11-8(10)12-7/h3H2,1-2H3
• InChI Key： BRRQLRRXIHMQGN-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C)=NN(CC)C2=NC(=N1)Cl

Computed Properties

• Exact Mass: 230.0126017Da
• Monoisotopic Mass: 230.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6Ų